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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449 Get Quote

For researchers, scientists, and drug development professionals, understanding the

photostability of chemical compounds is critical for ensuring the integrity and efficacy of light-

sensitive materials. This guide provides an objective comparison of the photostability of

Disperse Brown 1 against other commercially relevant azo dyes, supported by available

experimental data and standardized testing protocols.

Disperse Brown 1, a monoazo dye belonging to the extensive family of azo colorants, is

utilized in various industrial applications. However, its performance under light exposure is a

key determinant of its suitability for applications where color fastness and chemical stability are

paramount. This guide benchmarks the photostability of Disperse Brown 1, primarily through

its light fastness rating, and compares it with other selected azo and anthraquinone disperse

dyes.

Comparative Photostability Data
The photostability of a dye is most commonly quantified using the light fastness scale, typically

ranging from 1 (very poor) to 8 (excellent), as determined by standardized testing methods.

The following table summarizes the available light fastness data for Disperse Brown 1 and

other selected disperse dyes.
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Dye Name C.I. Name Dye Class
Light Fastness
Rating

Disperse Brown 1 11152 Monoazo 5-6

Disperse Red 167 11338 Monoazo 7-8[1][2]

Disperse Blue 79 11345 Monoazo 5-6

Disperse Yellow 7 - Azo -

Disperse Blue 35 - Anthraquinone Good

Disperse Red 86 - Anthraquinone -

Note: Light fastness can vary depending on the substrate, dye concentration, and

environmental conditions.

Experimental Protocols
The determination of light fastness is crucial for reproducible and comparable results. The most

widely adopted standard is ISO 105-B02, which involves the use of a xenon arc lamp to

simulate natural daylight.

Principle of ISO 105-B02: Colour Fastness to Artificial
Light
This method exposes a textile specimen to artificial light under controlled conditions of

temperature and humidity, alongside a set of blue wool references with known light fastness.

The resistance of the dye to fading is then assessed by comparing the change in color of the

specimen to that of the references.

Apparatus:
Light Fastness Tester: An apparatus equipped with a xenon arc lamp.

Blue Wool References: A set of eight standardized blue wool fabrics with a gradation of light

fastness from 1 to 8.
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Grey Scale for Assessing Change in Colour: Used to visually evaluate the degree of fading.

Procedure:
Specimen Preparation: A sample of the dyed material is mounted on a card.

Exposure: The mounted specimen and the blue wool references are placed in the xenon arc

test chamber.

Evaluation: The specimen is periodically inspected, and the light fastness rating is

determined by identifying which blue wool reference shows a similar degree of fading.

Photodegradation Mechanisms and Pathways
The photodegradation of azo dyes is a complex process initiated by the absorption of light

energy. This can lead to the cleavage of the azo bond (–N=N–), which is the primary

chromophore responsible for the dye's color. The degradation can proceed through photo-

oxidative or photo-reductive pathways, influenced by factors such as the dye's chemical

structure, the presence of oxygen, and the nature of the substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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